Cas no 92584-63-9 (3-(3-bromophenoxy)propan-1-ol)

• Product Name: 3-(3-bromophenoxy)propan-1-ol
• CAS No: 92584-63-9
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 4665274
• Update Time: 2025-06-29

3-(3-bromophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenoxy)propan-1-ol

• Inchi： 1S/C9H11BrO2/c10-8-3-1-4-9(7-8)12-6-2-5-11/h1,3-4,7,11H,2,5-6H2
• InChI Key： LJACQNZRKNJEHV-UHFFFAOYSA-N
• SMILES： C(O)CCOC1=CC=CC(Br)=C1

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-(3-bromophenoxy)propan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-bromophenoxy)propan-1-ol

3-(3-Bromophenoxy)Propan-1-ol (CAS No. 92584-63-9): A Comprehensive Overview

3-(3-Bromophenoxy)Propan-1-ol, identified by the CAS registry number 92584-63-9, is a versatile organic compound with significant applications in various fields. This compound, also referred to as 3-(3-bromo-phenoxy)propanol, belongs to the class of phenols and is characterized by its unique structure, which combines a bromophenyl group with a hydroxylated propane chain. Its molecular formula is C₁₀H₁₁BrO₂, and it has a molecular weight of 277.15 g/mol.

The synthesis of 3-(3-bromophenoxy)propan-1-ol typically involves nucleophilic aromatic substitution or coupling reactions, depending on the starting materials and reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and enhancing yield. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to facilitate the formation of this compound with high purity.

In terms of physical properties, 3-(3-bromophenoxy)propan-1-ol is a solid at room temperature with a melting point of approximately 45°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. The compound's stability under various conditions has been extensively studied, revealing its resistance to oxidation and hydrolysis under mild conditions. However, exposure to strong acids or bases may lead to degradation.

The applications of 3-(3-bromophenoxy)propan-1-ol span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds, including antiviral and anticancer agents. Recent research has highlighted its potential as a precursor for developing drugs targeting specific cellular pathways, such as the PI3K/AKT/mTOR axis, which is implicated in cancer progression.

In the agrochemical industry, this compound has been explored for its pesticidal properties. Studies have demonstrated that derivatives of 3-(3-bromophenoxy)propan-1-ol exhibit potent activity against various plant pathogens and insect pests. Moreover, its ability to modulate plant defense mechanisms makes it a promising candidate for developing eco-friendly agricultural solutions.

The environmental impact of 3-(3-bromophenoxy)propan-1-ol has also been a subject of recent investigations. Research indicates that it undergoes biodegradation under aerobic conditions, with microbial communities playing a crucial role in its transformation. However, its persistence in aquatic environments remains a concern, necessitating further studies to assess its long-term ecological effects.

In conclusion, 3-(3-bromophenoxy)propan-1-ol (CAS No. 92584-63-9) is a multifaceted compound with diverse applications across pharmaceuticals, agrochemicals, and specialty chemicals. Its chemical properties, synthesis methods, and environmental behavior continue to be areas of active research, driven by the demand for sustainable and efficient chemical solutions.